Cas no 38253-21-3 (2-[ethyl(phenyl)amino]cyclohexanone)

• Product Name: 2-[ethyl(phenyl)amino]cyclohexanone
• CAS No: 38253-21-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 923246
• PubChem ID: 268878
• Update Time: 2025-04-19

2-[ethyl(phenyl)amino]cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-[ethyl(phenyl)amino]cyclohexanone
• 38253-21-3
• NSC-109357
• 2-(N-ethyl anilino) cyclohexanone
• CVHNHJOPDRKMFQ-UHFFFAOYSA-N
• 2-(N-ethyl anilino)cyclohexanone
• NSC109357
• SCHEMBL1458717

• Inchi： 1S/C14H19NO/c1-2-15(12-8-4-3-5-9-12)13-10-6-7-11-14(13)16/h3-5,8-9,13H,2,6-7,10-11H2,1H3
• InChI Key： CVHNHJOPDRKMFQ-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1N(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 217.14677
• Monoisotopic Mass: 217.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 346°C at 760 mmHg
• Flash Point: 127.5°C
• Refractive Index: 1.567
• PSA: 20.31
• LogP: 3.02460